(3-hydroxy-2-methylphenyl)-[(2R,3R,6R)-3-(3-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone

• IUPAC Name: (3-hydroxy-2-methylphenyl)-[(2R,3R,6R)-3-(3-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone
• InChI: InChI=1S/C24H28N2O3/c1-15-19(7-4-8-21(15)27)24(28)26-14-20(17-5-3-6-18(13-17)29-2)23-22(26)16-9-11-25(23)12-10-16/h3-8,13,16,20,22-23,27H,9-12,14H2,1-2H3/t20-,22+,23+/m0/s1
• InChI Key: WELAUSWONYDXQF-MDNUFGMLSA-N
• Canonical SMILES: CC1=C(C=CC=C1O)C(=O)N2CC(C3C2C4CCN3CC4)C5=CC(=CC=C5)OC
• Isomeric SMILES: CC1=C(C=CC=C1O)C(=O)N2C[C@H]([C@@H]3[C@H]2C4CCN3CC4)C5=CC(=CC=C5)OC
• Molecular Formula: C24H28N2O3
• Molecular Weight: 392.5 g/mol

Description

The compound (3-hydroxy-2-methylphenyl)-[(2R,3R,6R)-3-(3-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone is a complex organic molecule with potential applications in various scientific fields. This compound features a unique structure that includes both aromatic and diazatricyclic components, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-hydroxy-2-methylphenyl)-[(2R,3R,6R)-3-(3-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone typically involves multiple steps, including the formation of the diazatricyclic core and subsequent functionalization of the aromatic rings. Common synthetic routes may include:

Formation of the Diazatricyclic Core: This step often involves cyclization reactions using appropriate precursors under controlled conditions.

Functionalization of Aromatic Rings: This can be achieved through electrophilic aromatic substitution reactions, where specific substituents are introduced to the aromatic rings.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

(3-hydroxy-2-methylphenyl)-[(2R,3R,6R)-3-(3-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone: can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to modify the diazatricyclic core or the aromatic rings.

Substitution: Electrophilic or nucleophilic substitution reactions can introduce new functional groups to the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are employed under specific conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce halogens or other functional groups to the aromatic rings.

Scientific Research Applications

(3-hydroxy-2-methylphenyl)-[(2R,3R,6R)-3-(3-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone: has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which (3-hydroxy-2-methylphenyl)-[(2R,3R,6R)-3-(3-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone exerts its effects involves interactions with specific molecular targets and pathways. These may include:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling processes.

Affecting Gene Expression: Regulating the expression of genes involved in various biological functions.

Comparison with Similar Compounds

(3-hydroxy-2-methylphenyl)-[(2R,3R,6R)-3-(3-methoxyphenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]methanone: can be compared with other similar compounds, such as:

Dichloroanilines: These compounds also feature aromatic rings with various substituents and are used in the production of dyes and herbicides.

2,2’-Bipyridyl: A symmetrical bipyridine commonly used as a ligand in metal ion chelation and catalysis.

The uniqueness of This compound